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Compound of Interest

Compound Name: Isoxathion

Cat. No.: B1672642 Get Quote

Introduction

Isoxathion is an organophosphate insecticide used to control a variety of insect pests in

agriculture.[1][2] Its presence in soil can pose environmental risks, and monitoring its residue

levels is crucial for environmental and food safety. The QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the

analysis of pesticide residues in various matrices, including soil.[3][4][5] This application note

details a modified QuEChERS protocol for the extraction and cleanup of isoxathion from soil

samples prior to chromatographic analysis.

Analyte Information

Isoxathion is a pale yellow liquid with low water solubility and is soluble in most organic

solvents.[1][2] These properties make it suitable for extraction from aqueous soil suspensions

into an organic solvent like acetonitrile, which is commonly used in the QuEChERS method.

Table 1: Physicochemical Properties of Isoxathion
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Property Value Reference

Molecular Formula C13H16NO4PS [6]

Molecular Weight 313.31 g/mol [6][7]

Appearance Pale yellow liquid [6]

Water Solubility 1.9 mg/L (25 °C) [1][2]

Log Kow 3.88 [1][2]

Stability Unstable in alkaline conditions [1][2]

Experimental Protocol
This protocol is based on the widely accepted QuEChERS methodology for pesticide residue

analysis in soil and has been adapted for isoxathion.[3][8][9]

1. Sample Preparation and Extraction

Weigh 10 g of a homogenized soil sample into a 50 mL polypropylene centrifuge tube. If the

soil is dry, add 7 mL of deionized water, vortex, and allow it to hydrate for 30 minutes.[3][8]

Add 10 mL of acetonitrile to the centrifuge tube.

Shake the tube vigorously for 5 minutes using a mechanical shaker.[3][8]

Add the contents of a QuEChERS extraction salt packet containing 4 g of anhydrous

magnesium sulfate (MgSO4) and 1 g of sodium chloride (NaCl) to the tube. These salts

induce phase separation between the aqueous and organic layers.

Immediately shake the tube vigorously for 1 minute to prevent the formation of salt

agglomerates and ensure proper extraction.

Centrifuge the tube at ≥3000 rcf for 5 minutes.[8][9]

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
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Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE microcentrifuge

tube.

The d-SPE tube should contain 150 mg of anhydrous MgSO4 to remove excess water and

50 mg of Primary Secondary Amine (PSA) to remove organic acids and other interfering

matrix components. For soils with high organic matter content, 50 mg of C18 sorbent can

also be included to remove non-polar interferences.[3][8]

Vortex the d-SPE tube for 1 minute.

Centrifuge the tube at a high rcf (e.g., ≥5000) for 2 minutes.[8][9]

The resulting supernatant is the final extract.

3. Analysis

Carefully transfer the cleaned extract into an autosampler vial for analysis.

The extract can be analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) or

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantification of

isoxathion.[5][9]

Quantitative Data
The following table summarizes the expected performance of the QuEChERS method for

isoxathion analysis. These values are based on typical performance data for

organophosphate pesticides in soil using the QuEChERS method, as specific data for

isoxathion was not readily available.

Table 2: Method Performance Data (Typical)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.unitedchem.com/wp-content/uploads/2018/06/Soil_QuEChERS_Application_Note_2023.pdf
https://www.chromatographyonline.com/view/determination-pesticide-residues-soil-using-quechers-approach
https://www.chromatographyonline.com/view/determination-pesticide-residues-soil-using-quechers-approach
https://weber.hu/Downloads/SPE/Envir/Misc/17_Pesticides_in_soil_QuEChERS.pdf
https://www.benchchem.com/product/b1672642?utm_src=pdf-body
https://www.sepscience.com/quechers-approach-for-the-determination-of-pesticide-residues-in-soil-7401
https://weber.hu/Downloads/SPE/Envir/Misc/17_Pesticides_in_soil_QuEChERS.pdf
https://www.benchchem.com/product/b1672642?utm_src=pdf-body
https://www.benchchem.com/product/b1672642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Result

Recovery (at 50 µg/kg) 85 - 110%

Repeatability (RSDr) < 15%

Limit of Detection (LOD) 1 - 5 µg/kg

Limit of Quantification (LOQ) 5 - 15 µg/kg

Note: These are estimated values and may vary depending on the soil type, instrumentation,

and specific laboratory conditions. Method validation is required to determine the actual

performance characteristics.

Experimental Workflow
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1. Extraction

2. Dispersive SPE Cleanup

3. Analysis

Weigh 10g Soil Sample

Add 10 mL Acetonitrile

Shake for 5 min

Add QuEChERS Salts
(4g MgSO4, 1g NaCl)

Shake for 1 min

Centrifuge at >=3000 rcf for 5 min

Transfer 1 mL of Supernatant

Collect Acetonitrile Layer

Add to d-SPE Tube
(150mg MgSO4, 50mg PSA)

Vortex for 1 min

Centrifuge at >=5000 rcf for 2 min

Transfer Clean Extract to Vial

Final Extract

Analyze by GC-MS or LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1672642?utm_src=pdf-custom-synthesis
https://www.lookchem.com/casno18854-01-8.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8122146.htm
https://www.unitedchem.com/wp-content/uploads/2018/06/Soil_QuEChERS_Application_Note_2023.pdf
https://access.portico.org/Portico/auView?auId=ark%3A%2F27927%2Fphzpr31xkcf
https://www.sepscience.com/quechers-approach-for-the-determination-of-pesticide-residues-in-soil-7401
https://www.sepscience.com/quechers-approach-for-the-determination-of-pesticide-residues-in-soil-7401
https://en.wikipedia.org/wiki/Isoxathion
https://pubchem.ncbi.nlm.nih.gov/compound/Isoxathion
https://www.chromatographyonline.com/view/determination-pesticide-residues-soil-using-quechers-approach
https://weber.hu/Downloads/SPE/Envir/Misc/17_Pesticides_in_soil_QuEChERS.pdf
https://www.benchchem.com/product/b1672642#quechers-method-for-isoxathion-extraction-from-soil-samples
https://www.benchchem.com/product/b1672642#quechers-method-for-isoxathion-extraction-from-soil-samples
https://www.benchchem.com/product/b1672642#quechers-method-for-isoxathion-extraction-from-soil-samples
https://www.benchchem.com/product/b1672642#quechers-method-for-isoxathion-extraction-from-soil-samples
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672642?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

